Cas no 2554-86-1 (Benzoyl chloride, 2-methoxy-3-nitro-)

• Product Name: Benzoyl chloride, 2-methoxy-3-nitro-
• CAS No: 2554-86-1
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 3922187
• Update Time: 2025-10-10

Benzoyl chloride, 2-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-methoxy-3-nitro-
• 2-methoxy-3-nitro-Benzoyl chloride

• Inchi： 1S/C8H6ClNO4/c1-14-7-5(8(9)11)3-2-4-6(7)10(12)13/h2-4H,1H3
• InChI Key： CDOHOBATACGOMT-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC([N+]([O-])=O)=C1OC

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Melting Point: 67.5-68.7 °C
• Boiling Point: 158 °C(Press: 12 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzoyl chloride, 2-methoxy-3-nitro-

Introduction to 2-Methoxy-3-nitrobenzoyl Chloride (CAS No. 2554-86-1)

2-Methoxy-3-nitrobenzoyl chloride (CAS No. 2554-86-1) is a versatile organic compound that plays a significant role in various chemical and pharmaceutical applications. This compound, also known as 2-methoxy-3-nitrobenzoyl chloride, is a chlorinated derivative of benzoyl chloride, characterized by its unique functional groups, including a methoxy group and a nitro group. These functional groups contribute to its reactivity and make it an important intermediate in the synthesis of complex molecules.

The chemical structure of 2-methoxy-3-nitrobenzoyl chloride consists of a benzene ring with a methoxy group at the 2-position and a nitro group at the 3-position, attached to a carbonyl chloride moiety. This arrangement provides the molecule with specific reactivity profiles that are valuable in organic synthesis, particularly in the formation of amides, esters, and other derivatives.

In recent years, 2-methoxy-3-nitrobenzoyl chloride has gained attention in the field of medicinal chemistry due to its potential as an intermediate in the synthesis of bioactive compounds. Research has shown that derivatives of this compound exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-methoxy-3-nitrobenzoyl chloride in the synthesis of novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 2-methoxy-3-nitrobenzoyl chloride typically involves the reaction of 2-methoxy-3-nitrobenzoic acid with thionyl chloride or phosphorus pentachloride. This process is well-documented in the literature and is known for its high yield and purity. The resulting compound is a colorless to pale yellow liquid that is highly reactive due to the presence of the acyl chloride group.

In addition to its use as an intermediate in pharmaceutical synthesis, 2-methoxy-3-nitrobenzoyl chloride has applications in other areas of chemistry. For example, it can be used in the preparation of dyes and pigments, where its unique electronic properties contribute to color stability and intensity. Moreover, it serves as a building block for the synthesis of advanced materials with specific functional properties.

The safety and handling of 2-methoxy-3-nitrobenzoyl chloride are critical considerations due to its reactivity and potential hazards. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials. Additionally, appropriate ventilation is essential to prevent exposure to fumes.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 2-methoxy-3-nitrobenzoyl chloride. These methods aim to reduce environmental impact by minimizing waste generation and using less hazardous reagents. For instance, a study published in Green Chemistry reported a novel approach using microwave-assisted synthesis, which significantly reduced reaction times and improved yields while minimizing solvent usage.

The market demand for 2-methoxy-3-nitrobenzoyl chloride continues to grow due to its wide range of applications. Key drivers include advancements in pharmaceutical research and development, increasing demand for high-performance materials, and growing interest in sustainable chemical processes. Major players in the chemical industry are investing in research to optimize production methods and expand their product offerings.

In conclusion, 2-methoxy-3-nitrobenzoyl chloride (CAS No. 2554-86-1) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an essential intermediate for the production of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the chemical industry.